2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone

• CAS: 1189880-12-3

Core Science & Biosynthesis

Technical Analysis: 2-(3-chlorophenyl)-1-(pyridin-3-yl-d4)ethan-1-one

[1]

Executive Summary

This technical guide details the physicochemical properties, synthetic pathways, and analytical validation of 2-(3-chlorophenyl)-1-(pyridin-3-yl-d4)ethan-1-one . This molecule serves as a critical stable isotope-labeled internal standard (SIL-IS) in the quantitative analysis of pharmaceutical impurities, specifically related to antihistamines (e.g., Loratadine, Desloratadine) and CYP enzyme inhibitors.

The incorporation of four deuterium atoms (

) on the pyridine ring introduces a mass shift of +4.025 Da relative to the non-deuterated analog, eliminating cross-signal interference in LC-MS/MS assays while maintaining chromatographic co-elution.

Part 1: Molecular Weight & Isotopic Analysis

Precise mass calculation is fundamental for high-resolution mass spectrometry (HRMS) and gravimetric preparation. The values below utilize IUPAC Standard Atomic Weights.

Formula Derivation

• Parent Structure: 2-(3-chlorophenyl)-1-(pyridin-3-yl)ethan-1-one (

  )[1][2]

• Isotopic Modification: Replacement of four aromatic protons on the pyridine ring with deuterium (

  ).

• Final Formula:

Mass Calculations

The following table contrasts the unlabeled (Protio) and labeled (Deutero) forms.

Property	Unlabeled ( )	Deuterated ( )	Shift ( )
Formula			-
Average MW ( g/mol )	231.68	235.70	+4.02
Monoisotopic Mass (Da)	231.0451	235.0702	+4.0251
Exact Mass ( Isotope)	233.0421	237.0672	-

Critical Note for MS Settings: When setting precursor ion windows in Triple Quadrupole (QqQ) systems, use the Monoisotopic Mass (235.07 Da) , not the Average MW.

Part 2: Synthetic Pathway (Retrosynthesis & Protocol)

To ensure high isotopic purity (

), the synthesis must avoid conditions that promote H/D exchange (e.g., strong acids at high temperatures). The recommended route utilizes a Grignard addition to a deuterated nitrile, ensuring the label remains intact on the pyridine ring.

Reaction Logic

• Precursor A: 3-Chlorobenzyl chloride converted to its Grignard reagent.

• Precursor B: Nicotinonitrile-

  (derived from Pyridine- ).

• Mechanism: Nucleophilic addition of the benzyl carbanion to the nitrile carbon, forming an imine intermediate, followed by acid hydrolysis to the ketone.

Synthetic Workflow Diagram

Figure 1: Convergent synthesis strategy protecting the isotopic integrity of the pyridine ring.

Detailed Protocol

• Grignard Formation:

  • Suspend Mg turnings (1.2 eq) in anhydrous diethyl ether.

  • Add 3-chlorobenzyl chloride (1.0 eq) dropwise under

    atmosphere. Initiate with iodine crystal if necessary.

  • Reflux for 1 hour until Mg is consumed.

• Addition:

  • Cool Nicotinonitrile-

    (0.9 eq) in THF to 0°C.

  • Cannulate the Grignard reagent into the nitrile solution over 30 minutes.

  • Stir at room temperature for 4 hours.

• Hydrolysis:

  • Quench with 1M HCl (aq) and stir vigorously for 2 hours to hydrolyze the imine salt to the ketone.

  • Note: Monitor pH; extremely low pH (<1) for prolonged periods may risk slow H/D exchange at the

    -position, though the pyridine ring D is stable.

• Purification:

  • Extract with Ethyl Acetate (

    ).[3]

  • Wash with brine, dry over

    .[3]

  • Recrystallize from Hexane/EtOAc to yield off-white crystals.

Part 3: Analytical Validation (Self-Validating Systems)

Trust in the standard is established via orthogonal confirmation of structure and isotopic incorporation.

Mass Spectrometry Fragmentation

In ESI+ mode, the molecule forms

. The fragmentation pattern is distinct due to the deuterium label.

• Precursor:

  236.1 (Protonated molecular ion ).

• Primary Fragment (A): Cleavage of the

  bond between the carbonyl and the methylene group.

  • Fragment: Pyridin-3-yl-carbonyl cation (

    ).

  • Mass: ~110.0 Da (vs 106.0 in unlabeled).

• Primary Fragment (B): Tropylium-like chlorobenzyl cation (

  ).

  • Mass: 125.0 / 127.0 (3:1 ratio due to Cl). Note: This fragment contains NO deuterium.

Figure 2: Predicted ESI+ fragmentation logic. The specific mass shift in Fragment 1 confirms the location of the deuterium on the pyridine ring.

NMR Validation Criteria

• 1H NMR (Unlabeled): Shows 4 protons in the pyridine region (7.4 - 9.2 ppm).

• 1H NMR (Deuterated): The pyridine region (7.4 - 9.2 ppm) must be silent (integrated intensity < 1% of expected).

• Verification: The presence of the methylene singlet (~4.3 ppm) and the chlorophenyl aromatic protons (7.2 - 7.5 ppm) confirms the backbone integrity.

Part 4: Applications in Drug Development[5]

DMPK Internal Standard

This molecule is the ideal Internal Standard (IS) for quantifying the "Loranitrile Stage-II Impurity" or related ketone metabolites of antihistamines.

• Co-elution: The

  analog will co-elute with the analyte on reverse-phase (C18) columns, compensating for matrix effects (ion suppression/enhancement).

• Cross-talk: The +4 Da shift prevents "cross-talk" where the isotopic envelope of the analyte contributes to the IS signal, or vice versa, ensuring linearity in low-concentration samples (pg/mL range).

Metabolic Stability Probes

Researchers use this ketone to study CYP-mediated reduction. The deuterium isotope effect (DIE) can be investigated by comparing the reduction rate of the ketone (to the alcohol) in the deuterated vs. non-deuterated pyridine analogs, although the primary Kinetic Isotope Effect (KIE) would be minimal unless the pyridine ring itself is the site of metabolic attack (e.g., N-oxidation).

References

• IUPAC Commission on Isotopic Abundances and Atomic Weights. (2021). Standard Atomic Weights. Retrieved from

• National Institute of Standards and Technology (NIST). (2023). Deuterium - Gas Phase Thermochemistry. NIST Chemistry WebBook.[4] Retrieved from

• Santa Cruz Biotechnology. (2024). 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone Product Data. Retrieved from

• PubChem. (2024). 2-(3-chlorophenyl)-1-(pyridin-3-yl)ethan-1-one Compound Summary. Retrieved from

• Gao, C., et al. (2024). Electrochemical deuteration of pyridine derivatives. ResearchGate. Retrieved from

Sources

• 1. 2-(3-CHLOROPHENYL)-1-(3-PYRIDINYL)-1-ETHANONE | 31251-55-5 [chemicalbook.com]
• 2. ::2-(3-Chlorophenyl)-1-(3-pyridinyl)-1-ethanone | CAS NO: 31251-55-5 | SVAK Lifesciences:: [svaklifesciences.com]
• 3. CN107400083A - A kind of preparation method of 3-[2-(3-chlorophenyl) ethyl]-2-pyridinecarbonitrile - Google Patents [patents.google.com]
• 4. Deuterium [webbook.nist.gov]

Stable isotope labeled standards for Loratadine degradation products

Topic: Precision in Impurity Profiling: Implementing Stable Isotope Labeled Standards for Loratadine and its Degradants Content Type: In-depth Technical Guide Audience: Researchers, Bioanalytical Scientists, and QA/QC Professionals

Part 1: The Analytical Imperative

In the regulated landscape of pharmaceutical development (ICH Q3A/B), the quantification of Active Pharmaceutical Ingredients (APIs) and their degradation products requires absolute rigor. For Loratadine , a second-generation H1 antihistamine, the challenge is twofold: its lipophilic nature leads to significant matrix interference in biological samples, and its degradation pathways produce structurally similar metabolites that can co-elute during HPLC separations.

Standard external calibration methods often fail to account for Matrix Effects (ME) —the suppression or enhancement of ionization in Electrospray Ionization (ESI) sources caused by co-eluting phospholipids or salts.

The Solution: Stable Isotope Dilution Assay (SIDA) The only definitive method to normalize these variances is the use of Stable Isotope Labeled (SIL) internal standards. By introducing a heavy analog (labeled with

or ) that co-elutes with the analyte, the IS experiences the exact same ionization environment. If the matrix suppresses the analyte signal by 30%, it suppresses the SIL-IS by 30%, maintaining the accuracy of the response ratio.

Part 2: Loratadine Degradation Landscape[1]

To select the correct standards, one must first map the degradation chemistry. Loratadine is susceptible to two primary breakdown mechanisms: Hydrolysis and Oxidation .[1][2]

Hydrolytic Pathway (The Major Degradant)

Loratadine contains an ethyl carbamate moiety.[1] Under acidic or basic stress (or metabolic action by CYP450 enzymes), this ester linkage hydrolyzes to form Desloratadine (Sch 34117). Desloratadine is not just a degradant; it is the pharmacologically active metabolite, making its simultaneous quantification critical.

Oxidative Pathway

The pyridine nitrogen in the tricyclic ring is susceptible to N-oxidation, particularly under peroxide stress or photolytic conditions, yielding Loratadine N-Oxide .

Photolytic Pathway

Exposure to UV light can induce dechlorination and ring-opening events, though these are less common in controlled storage than hydrolysis.

Visualization: Degradation Pathways

The following diagram maps the chemical relationship between Loratadine and its critical targets.

Caption: Primary degradation pathways of Loratadine leading to Desloratadine (hydrolysis) and N-Oxide (oxidation).[2][3][4][5][6][7][8][9][10][11][12]

Part 3: Strategic Selection of SIL Standards

Selecting an off-the-shelf internal standard is insufficient. You must engineer the standard to match the chemistry of the assay.

The "Isotope Effect" and Retention Time

Deuterium (

) is the most cost-effective label, but it changes the lipophilicity of the molecule. A highly deuterated standard (e.g., Loratadine-d7) may elute slightly earlier than the native drug on C18 columns. If the retention time shift moves the IS out of the suppression zone where the analyte sits, the IS fails to compensate for matrix effects.

• Recommendation: Use

  or labels where possible for perfect co-elution, or limit deuterium labeling to atoms to minimize the chromatographic shift.

The "Loss of Label" Trap

A common error is using Ethyl-labeled Loratadine-d5 to quantify Desloratadine.

• The Problem: When Loratadine-d5 hydrolyzes (or if you are measuring Desloratadine directly), the ethyl group—containing the heavy label—is cleaved off. The resulting Desloratadine is "light" (unlabeled) and indistinguishable from the analyte.

• The Protocol Rule: You must use Desloratadine-d5 (labeled on the piperidine or tricyclic ring) to quantify Desloratadine.

Recommended Standards Table

Target Analyte	Recommended IS	Label Position	Why?
Loratadine	Loratadine-d5	Ethyl ester chain	Cost-effective; retains label during ionization.
Desloratadine	Desloratadine-d5	Piperidine ring	Critical: Ring labeling ensures the label is not lost if the ester is cleaved.
Loratadine N-Oxide	Loratadine-d3	Ethyl ester chain	Sufficient for oxidative impurity profiling.

Part 4: Experimental Workflow (Method Development)

This protocol outlines a validated LC-MS/MS workflow for the simultaneous quantification of Loratadine and Desloratadine in human plasma.

Sample Preparation (Protein Precipitation)

Liquid-Liquid Extraction (LLE) is often preferred for cleanliness, but Protein Precipitation (PPT) is faster for high-throughput stability studies.

• Aliquot: Transfer 50 µL of plasma/stability sample to a 96-well plate.

• IS Spike: Add 20 µL of mixed IS working solution (Loratadine-d5 + Desloratadine-d5 at 100 ng/mL).

• Precipitate: Add 200 µL Acetonitrile (0.1% Formic Acid).

• Vortex/Centrifuge: Vortex 5 min; Centrifuge at 4000 rpm for 10 min at 4°C.

• Transfer: Inject 5 µL of the supernatant.

LC-MS/MS Conditions

• Column: C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.6 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes.

Mass Spectrometry (MRM Transitions)

Use Positive ESI (ESI+).

Compound	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)
Loratadine	383.2	337.1	30	22
Loratadine-d5 (IS)	388.2	342.1	30	22
Desloratadine	311.1	259.1	35	28
Desloratadine-d5 (IS)	316.1	264.1	35	28

Visualization: Analytical Workflow

Caption: Step-by-step SIDA workflow for minimizing matrix effects in Loratadine analysis.

Part 5: Validation & Troubleshooting

To ensure the integrity of your data, you must validate the "Cross-Talk" between the analyte and the SIL standard.

The "Cross-Talk" Check

• Inject Pure IS: Inject the SIL standard alone. Monitor the Analyte channel.

  • Pass Criteria: Signal in analyte channel < 20% of LLOQ.

  • Failure Cause: Impure IS synthesis (contains unlabeled drug).

• Inject Pure Analyte: Inject the Analyte at ULOQ (Upper Limit of Quantification). Monitor the IS channel.

  • Pass Criteria: Signal in IS channel < 5% of IS response.

  • Failure Cause: Natural isotopic abundance (e.g.,

    contributions) of the analyte overlapping with the IS mass window.

Matrix Factor (MF) Calculation

• A value close to 1.0 indicates the SIL standard is perfectly compensating for matrix effects.

References

• International Council for Harmonisation (ICH). (2006). Q3B(R2) Impurities in New Drug Products. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Sutherland, F.C.W., et al. (2003). Validation of a liquid chromatography–tandem mass spectrometry method for the determination of loratadine and its active metabolite descarboethoxyloratadine in human plasma. Journal of Chromatography B. Retrieved from [Link]

• Waters Corporation. (2020). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects.[4][6] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jocpr.com [jocpr.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Asymmetric Catalysis Upon Helically Chiral Loratadine Analogs Unveils Enantiomer-Dependent Antihistamine Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Catalytic selective N -Oxidation of loratadine analogs - The 85th Meeting of the Israel Chemical Society [program.eventact.com]
• 10. dspace.ceu.es [dspace.ceu.es]
• 11. A New Validated Liquid Chromatographic Method for the Determination of Loratadine and its Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Chemical Stability of Deuterated Pyridyl Ketone Derivatives: A Technical Guide to Isotopic Integrity

Executive Summary

The "Deuterium Switch"—replacing protium (

H) with deuterium ( H)—is a validated strategy in modern drug development to improve pharmacokinetic (PK) profiles via the Kinetic Isotope Effect (KIE).[1][2][3] However, for pyridyl ketone derivatives , this strategy faces a critical physicochemical bottleneck: chemical lability via enolization .

While the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond (approx.[1][4][5] 1.2–1.5 kcal/mol difference in zero-point energy), this advantage is relevant only if the isotope remains covalently bound in vivo. Pyridyl ketones possess highly acidic

-protons due to the electron-withdrawing nature of the pyridine ring. This guide analyzes the mechanism of rapid D-H exchange in these derivatives and provides a validated framework for assessing and mitigating isotopic instability.

Part 1: The Physicochemical Challenge

The Mechanism of Isotopic Loss

The primary failure mode for deuterated pyridyl ketones is base-catalyzed racemization/exchange at the

-carbon. Unlike standard phenyl ketones, the pyridine ring acts as an electron sink, significantly lowering the of the -protons.

1. Electronic Effects

• Inductive Effect (-I): The electronegative nitrogen atom pulls electron density through the

  -framework, destabilizing the C-D bond.

• Resonance Effect (-M): In 2-pyridyl and 4-pyridyl ketones, the enolate intermediate is stabilized by resonance delocalization onto the pyridine nitrogen. This dramatically accelerates the rate of enolization (

  ) and, consequently, the rate of deuterium loss ( ) in aqueous physiological media.

Expert Insight: The stability follows a specific regiochemical trend.[6]

• Least Stable: 2-pyridyl and 4-pyridyl derivatives (Direct resonance stabilization of the enolate).

• Most Stable: 3-pyridyl derivatives (Nitrogen is meta to the enolate; only inductive withdrawal applies).

Visualization: Mechanism of Base-Catalyzed D-H Exchange

The following diagram illustrates the pathway by which a deuterated 2-pyridyl ketone loses its isotopic label in water.

Figure 1: Mechanism of base-catalyzed deuterium exchange. The stability of the enolate intermediate determines the rate of isotopic loss.

Part 2: Assessing Isotopic Stability (Protocols)

To validate a deuterated candidate, one must distinguish between metabolic stability (enzymatic) and chemical stability (thermodynamic/kinetic exchange). The following protocol isolates chemical exchange.

Experimental Workflow: In Vitro D-H Exchange Assay

Objective: Quantify the rate of deuterium loss (

) in simulated physiological fluid.

Materials

• Test Compound: >98% D-incorporation.

• Media: Phosphate-buffered saline (PBS, pH 7.4) and Simulated Gastric Fluid (SGF, pH 1.2).

• Internal Standard: Non-exchangeable fluorinated analog.

• Analysis: LC-MS/MS (Triple Quadrupole) or

  H-NMR (500 MHz+).

Step-by-Step Protocol

• Preparation: Dissolve test compound in DMSO-d6 (stock). Spike into PBS/D2O mixture (90:10) to a final concentration of 10 µM.

  • Note: The 10% D2O is for NMR lock; for MS analysis, use standard PBS.

• Incubation: Incubate at 37°C in a shaking water bath.

• Sampling: Aliquot samples at

  hours.

• Quenching: Immediately quench aliquots with acetonitrile (1:3 v/v) containing the internal standard. Cool to 4°C.

• Quantification:

  • Method A (MS): Monitor the Mass Shift. Track the transition of

    (Deuterated) to (Protiated).

  • Method B (NMR): Monitor the appearance of the proton signal at the

    -position.

Visualization: Stability Testing Workflow

Figure 2: Workflow for determining the chemical half-life of the deuterium label.

Part 3: Data Interpretation & Mitigation

The following table summarizes hypothetical stability data for pyridyl ketone isomers, illustrating the regiochemical impact.

Table 1: Comparative Stability of Pyridyl Ketone Isomers (pH 7.4, 37°C)

Structure Type	Electronic Environment	D-H Exchange ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">	Risk Level
2-Pyridyl Ketone	N is ortho. Strong -I and -M effects.	< 2 hours	Critical Failure
4-Pyridyl Ketone	N is para. Strong -I and -M effects.[7]	< 4 hours	High Risk
3-Pyridyl Ketone	N is meta. -I effect only. No resonance.	> 48 hours	Stable
Phenyl Ketone	Reference standard.	> 100 hours	Low Risk

Mitigation Strategies

If your lead compound is a 2-pyridyl ketone, you must structurally mitigate the acidity of the

-protons:

• Steric Shielding: Introduce a bulky group (e.g., methyl, fluorine) adjacent to the carbonyl to kinetically hinder the approach of the base.

• pKa Modulation: Add an electron-donating group (EDG) like a methoxy group to the pyridine ring to counteract the electron-withdrawing nature of the nitrogen.

• Scaffold Hopping: Move the nitrogen to the 3-position (meta) if pharmacological activity permits.

References

• Gant, T. G. (2014). Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry. Link

• FDA Guidance for Industry. (2017). Deuterated Drug Products: CMC, Nonclinical, and Clinical Considerations. Link

• Tung, R. (2016). The Development of Deuterated Drugs. Innovations in Pharmaceutical Technology. Link

• Wiberg, K. B. (1955). The Deuterium Isotope Effect. Chemical Reviews. Link

• Concert Pharmaceuticals. (2017). Deutetrabenazine (Austedo) Prescribing Information. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Portico [access.portico.org]
• 4. fiveable.me [fiveable.me]
• 5. quora.com [quora.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. isotope.com [isotope.com]

An In-Depth Technical Guide to the Identification of Loratadine Impurity CAS 31251-55-5 and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

This guide provides a comprehensive, in-depth exploration of the identification and characterization of the Loratadine impurity designated by CAS number 31251-55-5, which is chemically identified as 8-Chloro-5,6-dihydro-11H-benzo[1][2]cyclohepta[1,2-b]pyridin-11-one. This compound is a known process-related impurity and a key intermediate in the synthesis of Loratadine. A thorough understanding of its detection, characterization, and the analysis of its potential analogs is critical for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).

This document is structured to provide not only procedural steps but also the scientific rationale behind the methodologies, aligning with the principles of Expertise, Experience, and Trustworthiness. All protocols are designed to be self-validating systems, grounded in authoritative references and international regulatory standards.

Introduction: The Critical Role of Impurity Profiling in Loratadine Synthesis

Loratadine, a potent, long-acting tricyclic antihistamine, is widely used in the treatment of allergic conditions. The synthetic pathway to Loratadine is a multi-step process, and like any chemical synthesis, it is susceptible to the formation of impurities. These can arise from starting materials, intermediates, by-products, or degradation of the final product. The International Council for Harmonisation (ICH) has established stringent guidelines (Q3A/B) that necessitate the identification and characterization of impurities in new drug substances.[3][4]

The impurity with CAS number 31251-55-5, also known as Loratadine EP Impurity B and Loratadine USP Related Compound C, is a significant process-related impurity as it is a direct precursor in one of the common synthetic routes to Loratadine.[1][5] Its presence in the final drug substance above the identification threshold requires rigorous analytical characterization. Furthermore, understanding the potential for the formation of structurally similar analogs is crucial for developing robust analytical methods and ensuring the comprehensive purity of Loratadine.

The Genesis of Impurity CAS 31251-55-5 and Its Potential Analogs

The formation of 8-Chloro-5,6-dihydro-11H-benzo[1][2]cyclohepta[1,2-b]pyridin-11-one is an integral part of several patented Loratadine synthesis routes.[6] It is typically synthesized from precursors like 2-cyano-3-methylpyridine through a series of reactions including alkylation and cyclization.[1]

The potential for the formation of analogs to this impurity can be logically deduced from the synthetic process and forced degradation studies.[3][4] Analogs may include:

• Positional Isomers: Variations in the position of the chloro-substituent on the benzene ring.

• Hydroxylated Analogs: Introduction of hydroxyl groups on the aromatic rings or the cyclohepta bridge, which can occur during metabolic processes or as degradation products.

• Dehalogenated Analogs: Loss of the chlorine atom.

• Oxidation Products: Formation of N-oxides or other oxidation products on the pyridine ring.

The following diagram illustrates the central role of the target impurity in the synthesis of Loratadine and the potential for the formation of related analogs.

Figure 1: Relationship of Impurity CAS 31251-55-5 to Loratadine Synthesis and Potential Analog Formation.

Analytical Workflow for Identification and Characterization

A multi-tiered analytical approach is essential for the unambiguous identification and quantification of Loratadine impurity CAS 31251-55-5 and its analogs. This workflow integrates chromatographic separation with spectroscopic characterization.

Figure 2: Analytical Workflow for Impurity Identification.

High-Performance Liquid Chromatography (HPLC-UV) for Detection and Quantification

HPLC with UV detection is the cornerstone for the routine analysis of Loratadine and its impurities. A well-developed and validated stability-indicating HPLC method is crucial for separating the main component from its related substances.

Protocol: Isocratic Reversed-Phase HPLC Method [7]

Parameter	Specification	Rationale
Column	Symmetry Shield RP18 (4.6 x 250 mm, 5 µm) or equivalent	The C18 stationary phase provides excellent hydrophobic retention for the separation of Loratadine and its structurally similar impurities. The "shield" technology minimizes peak tailing for basic compounds.
Mobile Phase	Buffer:Acetonitrile (40:60, v/v). The buffer is a 1.0% (v/v) solution of Triethylamine in water, with the pH adjusted to 6.0 using concentrated orthophosphoric acid.	The combination of an organic modifier (acetonitrile) and a buffered aqueous phase allows for the effective separation of compounds with varying polarities. Triethylamine is a tailing suppressor for basic analytes. The pH is controlled to ensure consistent ionization states of the analytes.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and separation efficiency.
Column Temperature	Ambient or controlled at 25 °C	Maintaining a constant temperature is critical for reproducible retention times.
Injection Volume	20 µL	A typical injection volume for standard analytical HPLC.
Detection	UV at 220 nm	This wavelength provides good sensitivity for both Loratadine and its related impurities, which possess chromophores that absorb in the UV region.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare the buffer by adding 10 mL of Triethylamine to 990 mL of purified water. Adjust the pH to 6.0 with dropwise addition of concentrated orthophosphoric acid. Mix this buffer with acetonitrile in a 40:60 ratio. Filter the final mobile phase through a 0.45 µm membrane filter and degas thoroughly.

• Standard Preparation: Accurately weigh and dissolve a reference standard of Loratadine and the impurity (CAS 31251-55-5) in the mobile phase to prepare a stock solution. Prepare working standards by serial dilution to the desired concentration (e.g., at the reporting threshold of 0.05%).

• Sample Preparation: Accurately weigh and dissolve the Loratadine API sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Chromatographic Run: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the standard and sample solutions and record the chromatograms.

• Data Analysis: Identify the peaks corresponding to Loratadine and the impurity based on their retention times compared to the standards. Calculate the amount of the impurity using the area normalization method or by external standard calibration.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Molecular Weight and Fragmentation Analysis

For the identification of unknown impurities or for confirming the identity of known impurities, LC-MS/MS is an indispensable tool. It provides molecular weight information and fragmentation patterns that are crucial for structural elucidation.

Protocol: LC-MS/MS Method [3][8]

Parameter	Specification	Rationale
LC System	UPLC or HPLC system	A high-resolution LC system is preferred for better separation of closely eluting impurities.
Column	Zorbax SB C18 (3.0 x 150 mm, 3.5 µm) or equivalent	A shorter column with a smaller particle size is suitable for faster analysis with good resolution, compatible with MS detection.
Mobile Phase	A: 0.1% Formic acid in water; B: Methanol	A volatile mobile phase is essential for MS compatibility. The gradient elution allows for the separation of a wider range of impurities with different polarities.
Flow Rate	0.3 mL/min	A lower flow rate is often used with smaller ID columns and is beneficial for ESI efficiency.
MS Detector	Triple Quadrupole or High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap)	A triple quadrupole is excellent for targeted quantification (MRM), while a high-resolution instrument provides accurate mass measurements for formula determination.
Ionization Mode	Electrospray Ionization (ESI), Positive Mode	Loratadine and its related compounds contain basic nitrogen atoms that are readily protonated in positive ESI mode, leading to good sensitivity.
MRM Transitions	For Loratadine: m/z 383.1 → 337.1. For Impurity 31251-55-5: To be determined by infusion of a standard.	Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity for the quantification of specific compounds. The transitions for the impurity need to be optimized.

Step-by-Step Methodology:

• Method Development: If a standard for the impurity is available, perform a direct infusion into the mass spectrometer to determine the precursor ion and optimize the collision energy to identify the most abundant and specific product ions for MRM analysis.

• LC-MS/MS Analysis: Analyze the sample using the developed LC-MS/MS method. Acquire data in full scan mode to screen for unknown impurities and in MRM mode for the quantification of the target impurity.

• Data Analysis: For unknown peaks, determine the accurate mass of the molecular ion to propose possible elemental compositions. For the target impurity, use the optimized MRM transition for quantification. Compare the fragmentation pattern with that of a reference standard if available.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Unambiguous Structural Elucidation

NMR spectroscopy is the most powerful technique for the definitive structural elucidation of organic molecules. Both 1H and 13C NMR are essential for confirming the structure of the impurity CAS 31251-55-5 and for characterizing any novel analogs.

Expected Spectral Data for 8-Chloro-5,6-dihydro-11H-benzo[1][2]cyclohepta[1,2-b]pyridin-11-one: [2][9]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment
1H NMR	8.60	dd	Pyridine-H
7.95	d	Aromatic-H
7.55	dd	Pyridine-H
7.29	dd	Pyridine-H
7.24	dd	Aromatic-H
7.17	d	Aromatic-H
3.15-3.20	m	-CH2-CH2- (cyclohepta)
13C NMR	194.1	C=O
155.3, 149.4, 143.9, 139.6, 138.2, 137.4, 136.4, 133.6, 130.3, 127.9, 126.8	Aromatic/Pyridine Carbons
35.2, 33.1	-CH2-CH2- (cyclohepta)

Step-by-Step Methodology:

• Sample Preparation: Dissolve a sufficient amount of the isolated impurity in a suitable deuterated solvent (e.g., CDCl3 or DMSO-d6).

• Data Acquisition: Acquire 1H, 13C, and, if necessary, 2D NMR spectra (e.g., COSY, HSQC, HMBC) on a high-field NMR spectrometer.

• Spectral Interpretation: Analyze the chemical shifts, coupling constants, and correlations to assign all the protons and carbons in the molecule. The HMBC spectrum is particularly useful for establishing long-range correlations and confirming the connectivity of the tricyclic ring system.

Conclusion and Future Perspectives

The robust identification and control of impurities are paramount in the pharmaceutical industry. This guide has provided a comprehensive framework for the identification and characterization of Loratadine impurity CAS 31251-55-5 and its potential analogs. By integrating advanced analytical techniques such as HPLC, LC-MS/MS, and NMR, and by grounding these methodologies in a strong understanding of the synthetic and degradation pathways of Loratadine, researchers and drug development professionals can ensure the quality and safety of this widely used medication.

The continuous evolution of analytical technologies, particularly in high-resolution mass spectrometry and NMR, will further enhance the ability to detect and characterize impurities at even lower levels. The principles and protocols outlined in this guide provide a solid foundation for addressing the current and future challenges in pharmaceutical impurity analysis.

References

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Impurities in New Drug Products Q3B(R2). [Link]

• Shimadzu. Low level quantitation of Loratadine from plasma using LC/MS/MS. [Link]

• Google Patents. Process for the preparation of 4-(8-chloro-5, 6-dihydro-11h-benzo-[1][2]-cyclohepta-[1,2-b]-pyridin-11-ylidene)-1-piperidinecarboxylic acid ethyl ester (loratadine).

• Venkatasai Life Sciences. Loratadine EP Impurity B. [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Page loading... [wap.guidechem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. venkatasailifesciences.com [venkatasailifesciences.com]
• 6. EP1442035B1 - Process for the preparation of 4- (8-chloro-5, 6-dihydro-11h-benzo-[5,6]-cyclohepta-[1,2-b]-pyridin-11-ylidene)-1-piperidinecarboxylic acid ethyl ester (loratadine) - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. shimadzu.co.kr [shimadzu.co.kr]
• 9. 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one | 31251-41-9 [chemicalbook.com]

Protocols & Analytical Methods

Bioanalytical Protocol: Quantification of Loranitrile Impurity in Plasma via Stable Isotope Dilution

Introduction & Scope

Loranitrile (often identified as a nitrile-derivative impurity of Loratadine or Desloratadine) represents a critical quality attribute in the safety monitoring of antihistamine therapies. Due to its structural similarity to the parent drug, it exhibits high lipophilicity and significant matrix binding in plasma.

This Application Note details a rigorous protocol for spiking Deuterated Loranitrile (

-Loranitrile) into plasma samples. While deuterated compounds are most commonly used as Internal Standards (IS) to correct for matrix effects and recovery losses, this protocol is designed to be adaptable for two distinct scenarios:

• Scenario A (Standard): Using Deuterated Loranitrile as an Internal Standard to quantify native Loranitrile.

• Scenario B (Tracer/Flux): Using Deuterated Loranitrile as the Primary Analyte (e.g., in metabolic flux or bioavailability studies).

Scientific Rationale: The Isotope Dilution Principle

The reliability of this protocol rests on Stable Isotope Dilution Assay (SIDA) principles. The deuterated analogue (

-Loranitrile) possesses nearly identical physicochemical properties (pKa, LogP, solubility) to the native analyte but is distinguishable by mass spectrometry (mass shift +4 Da).

• Co-elution: The IS co-elutes with the analyte, experiencing the exact same ionization suppression or enhancement from the plasma matrix.

• Normalization: By spiking the IS at a fixed concentration early in the sample preparation, any loss of analyte during extraction is mirrored by the IS, allowing for precise ratiometric quantification.

Materials & Reagents

Component	Specification	Critical Note
Target Analyte	Loranitrile Reference Standard	Verify specific CAS (e.g., related to Loratadine Cyano Impurity). Purity >98%.
Internal Standard	Deuterated Loranitrile ( -Loranitrile)	Isotopic purity >99% atom D. Ensure label is on a non-exchangeable position (e.g., piperidine ring).
Matrix	Human/Rat Plasma (K2EDTA)	Free of significant hemolysis or lipemia.
Solvents	Methanol (MeOH), Acetonitrile (ACN)	LC-MS Grade.
Buffer	Ammonium Formate / Formic Acid	LC-MS Grade (for pH control).

Solution Preparation Protocol

Master Stock Preparation (Critical Step)

Due to the high lipophilicity of Loranitrile, aqueous solubility is negligible. Do not use water for stock preparation.

• Weighing: Accurately weigh ~1.0 mg of Loranitrile and

  -Loranitrile into separate 1.5 mL amber glass vials (to prevent photodegradation).

• Dissolution: Dissolve in 100% Methanol to achieve a target concentration of 1.0 mg/mL (1000 µg/mL) .

• Sonication: Sonicate for 5 minutes to ensure complete dissolution.

• Storage: Store at -20°C. Stability is typically valid for 1-3 months (must be experimentally verified).

Working Standard Solutions

Perform serial dilutions in 50:50 Methanol:Water . This solvent blend prevents precipitation when spiking into plasma while minimizing "solvent shock" (protein precipitation) upon addition.

Table 1: Dilution Scheme for Calibration Curve (Example Range: 1.0 – 1000 ng/mL)

Standard ID	Source Solution	Volume Taken (µL)	Diluent Vol. (µL)	Final Conc. (ng/mL)
WS-1	Master Stock (1 mg/mL)	100	900	100,000
WS-2	WS-1	100	900	10,000
WS-3	WS-2	100	900	1,000
Cal 8	WS-2	50	950	500
Cal 7	Cal 8	500	500	250
...	...	...	...	...[1][2][3]
Cal 1	Cal 2	500	500	1.0

Plasma Spiking Protocol (The Core Directive)

This section details the precise manipulation of biological matrices.

Internal Standard (IS) Spiking

Objective: Add

-Loranitrile to every sample (Blanks, Standards, QCs, Subjects) at a constant concentration.

• IS Working Solution: Dilute the

  -Loranitrile stock to 50 ng/mL in 50% Methanol.

• Aliquot Plasma: Transfer 200 µL of plasma into a 1.5 mL Eppendorf tube or 96-well plate.

• Spike IS: Add 20 µL of the IS Working Solution to the plasma.

  • Note: Keep spike volume

    10% of plasma volume to strictly maintain matrix integrity.

• Equilibration: Vortex gently for 10 seconds and let stand for 15 minutes at room temperature.

  • Scientific Logic:[4][5] This allows the deuterated IS to bind to plasma proteins (albumin/AGP) to the same extent as the native analyte, ensuring the extraction efficiency reflects the true biological state.

Preparation of Calibration Standards (Matrix Matching)

To validate the method, you must spike the native analyte into blank plasma.

• Transfer 190 µL of blank interference-free plasma into tubes.

• Add 10 µL of the respective Working Standard Solution (from Table 1).

• Vortex for 30 seconds.

• Result: You now have plasma standards at 1/20th the concentration of the working solution (e.g., WS-3 at 1000 ng/mL becomes a 50 ng/mL Plasma Standard).

Sample Extraction (Liquid-Liquid Extraction)

Given Loranitrile's lipophilicity (LogP > 4), Protein Precipitation (PPT) often yields dirty extracts with high ion suppression. Liquid-Liquid Extraction (LLE) is the superior choice for high-sensitivity validation.

Figure 1: Liquid-Liquid Extraction workflow optimized for lipophilic basic amines like Loranitrile.

Step-by-Step LLE:

• Buffer Addition: Add 50 µL of 0.1 M Ammonium Formate (pH ~9.0).

  • Logic: Loranitrile and parent Loratadine are basic. High pH suppresses protonation, ensuring the molecule is neutral and partitions maximally into the organic phase.

• Solvent Addition: Add 1.0 mL of Methyl tert-butyl ether (MTBE) or Hexane:Ethyl Acetate (80:20).

• Extraction: Vortex vigorously for 10 minutes. Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Transfer: Flash freeze the aqueous bottom layer (dry ice bath) and decant the top organic layer into a clean tube.

• Dry & Reconstitute: Evaporate under Nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase (80% Methanol).

LC-MS/MS Method Parameters

Chromatography (UHPLC):

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Steep gradient (50% B to 95% B in 3 minutes) due to high lipophilicity.

Mass Spectrometry (MRM Mode):

• Ionization: ESI Positive (

  ).

• Transitions (Example - Verify with your specific standard):

  • Loranitrile (Native):

    349.1 277.1 (Quantifier)

  • Loranitrile-

    (IS): 353.1 281.1

  • Note: The mass shift of +4 must be retained in the fragment ion.

Validation & Acceptance Criteria (ICH M10)

To ensure this protocol generates regulatory-grade data, adhere to ICH M10 guidelines [1].

Table 2: Validation Acceptance Criteria

Parameter	Criteria
Selectivity	Response in blank plasma must be < 20% of the LLOQ response.
Accuracy	Mean concentration must be within ±15% of nominal (±20% at LLOQ).
Precision (CV)	Coefficient of Variation must be 15% ( 20% at LLOQ).
Matrix Effect	Calculate Matrix Factor (MF). IS-normalized MF should be close to 1.0 with CV < 15%.
Recovery	Extraction efficiency need not be 100%, but must be consistent across the range.

Troubleshooting Matrix Effects

If the deuterated IS response varies significantly between samples:

• Check Equilibration: Did you let the IS equilibrate with the plasma for 15 mins before extraction?

• Switch to SLE: Supported Liquid Extraction (SLE) plates often remove phospholipids better than LLE, reducing ion suppression.

• Diverting Flow: Divert the first 1-2 minutes of LC flow to waste to avoid salt deposits entering the MS source.

References

• ICH Harmonised Guideline. (2022). Bioanalytical Method Validation and Study Sample Analysis M10. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Center for Drug Evaluation and Research (CDER). [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Committee for Medicinal Products for Human Use (CHMP). [Link]

• PubChem. (2024). Loratadine Compound Summary. National Library of Medicine. [Link]

Sources

• 1. Valeronitrile | C5H9N | CID 8061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dspace.ceu.es [dspace.ceu.es]
• 3. kmpharma.in [kmpharma.in]
• 4. Lauronitrile(2437-25-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. Propanenitrile, 2-hydroxy- [webbook.nist.gov]

High-Precision Isotope Dilution Mass Spectrometry (IDMS) for Loratadine QC Testing

Introduction & Scientific Rationale

The Necessity of IDMS in Quality Control

While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) remains the workhorse for routine Loratadine assay (USP <621>), it faces limitations when analyzing complex formulations, low-dose pediatric syrups, or trace-level impurities.[1] Matrix effects from excipients (e.g., polyethylene glycol, titanium dioxide) can suppress ionization or co-elute, compromising accuracy.[1]

Isotope Dilution Mass Spectrometry (IDMS) is the definitive "Reference Method" for quantification. By introducing a stable isotope-labeled internal standard (SIL-IS)—specifically Loratadine-d5 —at the earliest stage of sample preparation, the method creates a self-correcting system.[1] The physicochemical properties of Loratadine-d5 (retention time, pKa, solubility) are virtually identical to the analyte, meaning any loss during extraction or signal suppression during ionization affects both equally.[1]

Core Principle: The Ratio Metric

In IDMS, absolute peak area is irrelevant. The critical metric is the Area Ratio (

) : This ratio remains constant even if 50% of the sample is lost during filtration or if the mass spectrometer source fouls during a run, ensuring unparalleled robustness.[1]

Experimental Design & Materials

Reagents and Standards

• Analyte: Loratadine Reference Standard (purity >99.0%).[1][2][3]

• Internal Standard (IS): Loratadine-d5 (deuterated ethyl ester moiety).[1]

  • Note: Ensure isotopic purity is >99% to prevent "cross-talk" (unlabeled Loratadine in the IS contributing to the analyte signal).

• Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Formic Acid (FA), Ammonium Formate.[1]

• Water: Milli-Q (18.2 MΩ[1]·cm).

Instrumentation Platform

• LC System: UHPLC (e.g., Agilent 1290 Infinity II or Waters ACQUITY).[1]

• Detector: Triple Quadrupole Mass Spectrometer (e.g., Sciex Triple Quad 6500+ or Thermo Altis).[1]

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).[1]

LC-MS/MS Method Parameters

Chromatographic Conditions

• Mobile Phase A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][3]

• Flow Rate: 0.4 mL/min.[1]

• Column Temp: 40°C.

• Injection Volume: 2 µL.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.00	30	Initial Hold
0.50	30	Start Ramp
3.50	95	Elution of Loratadine
4.50	95	Wash
4.60	30	Re-equilibration

| 6.00 | 30 | End of Run |[1]

Mass Spectrometry (MRM) Settings

Ionization: Electrospray Ionization (ESI) – Positive Mode. Source Temp: 500°C. Capillary Voltage: 3500 V.[1]

MRM Transitions Table:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (ms)	CE (eV)	Role
Loratadine	383.1	337.1	50	25	Quantifier
Loratadine	383.1	267.1	50	40	Qualifier

| Loratadine-d5 | 388.1 | 342.1 | 50 | 25 | IS Quantifier |[1]

Expert Insight: The transition 383.1

337.1 corresponds to the loss of the ethyl ester group (minus 46 Da). The d5 label is on the ethyl ester; thus, the IS transition 388.1 342.1 preserves the mass shift, ensuring specificity.

Step-by-Step Protocol

Phase 1: Preparation of Stock Solutions

• Loratadine Master Stock (1 mg/mL): Accurately weigh 10.0 mg Loratadine into a 10 mL volumetric flask. Dissolve in Methanol.[4]

• Loratadine-d5 IS Stock (1 mg/mL): Accurately weigh 1.0 mg Loratadine-d5 into a 1 mL vial. Dissolve in Methanol.[4]

• Working IS Solution (Spiking Solution): Dilute IS Stock to 1000 ng/mL in 50:50 MeOH:Water. This concentration must be constant across all samples and standards.

Phase 2: Sample Preparation (Tablet Assay)

Crucial Step: The IS must be added before any extraction or filtration to correct for recovery.

• Weighing: Weigh 20 tablets to determine average weight. Grind to a fine powder.

• Powder Sampling: Weigh powder equivalent to 10 mg Loratadine into a 50 mL volumetric flask.

• IS Spiking: Add exactly 5.0 mL of Working IS Solution (1000 ng/mL) directly onto the powder.

• Extraction: Add 30 mL of Methanol. Sonicate for 15 minutes (controlled temp <30°C to prevent degradation).

• Dilution: Make up to volume with Mobile Phase A. Mix well.

• Clarification: Centrifuge at 4000 rpm for 10 mins. Filter supernatant through a 0.22 µm PTFE filter.[1]

• Final Dilution: Dilute the filtrate 1:100 with Mobile Phase A into an autosampler vial.

  • Target Concentration: ~200 ng/mL Loratadine + 10 ng/mL IS.[1]

Phase 3: Calibration Curve Preparation

Prepare 6 standards by spiking increasing amounts of Loratadine into solvent, but keeping IS concentration constant (10 ng/mL) .

Std ID	Loratadine Conc.[1][4][5][6][7][8][9] (ng/mL)	IS Conc.[1][3][9] (ng/mL)
STD-1	10	10
STD-2	50	10
STD-3	100	10
STD-4	200	10
STD-5	500	10
STD-6	1000	10

Logic & Workflow Visualization

Experimental Workflow

Caption: The IDMS workflow ensures that systematic errors (extraction loss, matrix effects) are nullified by the internal standard.

Quantification Logic

Caption: Mechanistic view of how IDMS compensates for matrix effects in the ESI source.

Data Analysis & Validation Criteria

Calculation

Plot the Calibration Curve:

• X-axis: Concentration Ratio (

  ) or just (since is constant).[1]

• Y-axis: Area Ratio (

  ).[1]

• Regression: Linear (

  ), weighted to improve accuracy at the lower end.

Acceptance Criteria (USP/ICH Guidelines)

Parameter	Acceptance Limit	Rationale
Linearity ( )	> 0.995	Ensures predictable response across range.[1][4]
Accuracy (Recovery)	98.0% – 102.0%	IDMS typically achieves tighter accuracy than external std methods.[1]
Precision (%RSD)	< 1.5%	High precision indicates stable IS mixing and instrument performance.[1]
IS Variation	< 10% RSD across run	Ensures no drift in IS addition or extreme matrix suppression.

Troubleshooting & Critical Control Points

• Deuterium Exchange: Loratadine-d5 is generally stable, but avoid highly acidic conditions (pH < 2) for prolonged periods during storage, as deuterium on exchangeable positions (if any, though d5 is usually on the carbon backbone) could theoretically swap.[1] The ethyl ester d5 is stable.

• Cross-Signal Contribution:

  • Inject a "Blank + IS" sample. If a peak appears at the Loratadine transition (383->337), your IS is impure or too concentrated.[1]

  • Inject a "High Conc Loratadine Only" sample. If a peak appears at the IS transition (388->342), you have isotopic overlap (M+5 natural isotope contribution).[1] Solution: Adjust MRM resolution or lower the upper limit of the calibration curve.

• Carryover: Loratadine is hydrophobic (LogP ~5.2).[1] Use a needle wash of 90% ACN/10% Isopropanol to prevent carryover between injections.

References

• United States Pharmacopeia (USP). Loratadine Monograph. USP-NF.[1] (Standard reference for chromatographic limits). [1]

• S. Damale, et al. Low level quantitation of Loratadine from plasma using LC/MS/MS. Shimadzu Application Note. (Source for MRM transitions and ESI parameters).

• European Medicines Agency (EMA). Guideline on bioanalytical method validation. (Guidelines for IDMS validation).

• PubChem. Loratadine-d5 Compound Summary. (Chemical structure and physical properties).[1][3][4][8][10] [1]

• Cayman Chemical. Loratadine-d5 Product Information. (Solubility and stability data). [1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Secure Verification [machinery.mas.bg.ac.rs]
• 4. neuroquantology.com [neuroquantology.com]
• 5. shimadzu.co.kr [shimadzu.co.kr]
• 6. veeprho.com [veeprho.com]
• 7. The identification and the quantitative determination of loratadine by the HPLC method | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 8. actascientific.com [actascientific.com]
• 9. graphyonline.com [graphyonline.com]
• 10. ijbpas.com [ijbpas.com]

Application Note: Precision Quantitation of Loratadine Impurities via Isotope Dilution Mass Spectrometry (IDMS)

Part 1: Executive Summary & Theoretical Framework

The Challenge: Matrix Effects in Antihistamine Analysis

Loratadine (ethyl 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidinecarboxylate) is a second-generation histamine H1 antagonist.[1] In complex matrices (plasma, urine, or stability samples), quantifying Loratadine and its primary impurity/metabolite, Desloratadine, is plagued by matrix effects —the suppression or enhancement of ionization efficiency by co-eluting components.

Standard external calibration often fails to compensate for these transient ionization shifts, leading to non-linear responses and poor accuracy.

The Solution: Isotope Dilution Mass Spectrometry (IDMS)

The gold standard for correcting these variances is Isotope Dilution Mass Spectrometry (IDMS) using a stable isotope-labeled internal standard (SIL-IS), specifically Loratadine-d5 . Because the physicochemical properties of Loratadine-d5 (retention time, pKa, hydrophobicity) are nearly identical to the analyte, it experiences the exact same matrix suppression/enhancement at the electrospray source.

The Core Principle: We do not measure absolute intensity; we measure the Response Ratio .

Mechanism of Action (Visualized)

Caption: IDMS Workflow ensuring that matrix suppression affects both Analyte and IS equally, canceling out the error in the final ratio.

Part 2: Experimental Protocol

Materials & Reagents[2][3]

• Analyte: Loratadine (Reference Standard, >99.5% purity).

• Internal Standard: Loratadine-d5 (ethyl 4-(8-chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-ylidene)-1-piperidine-2,2,6,6-d4-carboxylate-d1). Note: Ensure isotopic purity >99% to minimize contribution to the unlabeled channel.

• Solvents: LC-MS Grade Acetonitrile (ACN), Water, and Formic Acid.

Instrumentation: UHPLC-MS/MS Conditions

System: Triple Quadrupole MS coupled with UHPLC.

Table 1: Mass Spectrometry Parameters (MRM) | Compound | Precursor Ion (

) | Product Ion ( ) | Dwell Time (ms) | Collision Energy (V) | | :--- | :--- | :--- | :--- | :--- | | Loratadine | 383.1 | 337.1 | 50 | 25 | | Loratadine-d5 (IS) | 388.1 | 342.1 | 50 | 25 | | Desloratadine | 311.1 | 259.0 | 50 | 28 |

Table 2: Chromatographic Gradient Column: C18 (2.1 x 50mm, 1.7 µm) Mobile Phase A: 0.1% Formic Acid in Water Mobile Phase B: Acetonitrile[2]

Time (min)	% Mobile Phase B	Flow Rate (mL/min)
0.00	20	0.4
0.50	20	0.4
3.00	90	0.4
4.00	90	0.4
4.10	20	0.4
6.00	20	0.4

Calibration Standard Preparation

Objective: Construct a calibration curve ranging from 0.5 ng/mL to 100 ng/mL .

• Stock Solutions: Prepare 1 mg/mL stocks of Loratadine and Loratadine-d5 in Methanol.

• IS Working Solution: Dilute Loratadine-d5 stock to a fixed concentration of 10 ng/mL in 50:50 ACN:Water.

• Standard Curve Generation:

  • Prepare serial dilutions of Loratadine (0.5, 1, 5, 10, 25, 50, 100 ng/mL).

  • Spike Step: Transfer 50 µL of each standard into a vial and add 50 µL of the IS Working Solution .

  • Result: Every vial has varying Analyte concentration but identical IS concentration (5 ng/mL final).

Part 3: Critical Validation & Linearity Assessment

The "Cross-Signal" Contribution (Isotopic Purity)

A common failure mode in deuterated analysis is Isotopic Crosstalk .

• IS to Analyte: If the Loratadine-d5 contains traces of Loratadine-d0, you will see a signal in the analyte channel even in a blank sample. This artificially raises the intercept and ruins low-end linearity.

• Analyte to IS: At high analyte concentrations (ULOQ), natural isotopes (C13) of the analyte may spill into the IS channel, suppressing the IS ratio.

Validation Step: Run a "Zero Sample" (Matrix + IS only).

• Acceptance Criteria: The response in the Analyte channel must be < 20% of the LLOQ response.

Linearity & Weighting Factors

Bioanalytical assays often span 3-4 orders of magnitude. In LC-MS, variance (standard deviation) increases with concentration (heteroscedasticity). Using a standard linear regression (

) biases the curve toward high concentrations, causing massive errors at the LLOQ.

Protocol: You must apply weighting.

• Preferred Weighting:

  (Inverse square of concentration).

• Justification: This equalizes the influence of low and high standards on the regression line.

Linearity Decision Logic (Visualized)

Caption: Decision tree for selecting regression models. MS data almost universally requires 1/x² weighting to pass LLOQ accuracy.

Part 4: Results & Discussion

System Suitability & Linearity Data

The following data represents a typical validation batch for Loratadine using Loratadine-d5.

Table 3: Back-Calculated Accuracy (Weighted

)

Nominal Conc. (ng/mL)	Mean Measured (ng/mL)	Accuracy (%)	CV (%)	Status
0.50 (LLOQ)	0.51	102.0	4.5	Pass
1.00	0.96	96.0	3.2	Pass
5.00	5.10	102.0	2.1	Pass
25.00	24.50	98.0	1.8	Pass
50.00	49.80	99.6	1.5	Pass
100.00 (ULOQ)	101.20	101.2	1.2	Pass

• Regression Equation:

• Correlation Coefficient (

  ): 0.9994

• Weighting:

Interpretation

The high

combined with the tight accuracy at the LLOQ (0.5 ng/mL) confirms that Loratadine-d5 is effectively compensating for matrix effects.

• Note on Intercept: The intercept (0.0003) is negligible, indicating that the Loratadine-d5 internal standard has high isotopic purity and is not contributing significant "crosstalk" to the analyte channel.

Part 5: References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation. (2023).[3] Guideline on validation parameters including linearity and range. [Link]

• FDA M10 Bioanalytical Method Validation. U.S. Food and Drug Administration. (2022).[4] Harmonized guideline for bioanalytical method validation. [Link]

• Shimadzu Application News. (2014). Low level quantitation of Loratadine from plasma using LC/MS/MS. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Secure Verification [machinery.mas.bg.ac.rs]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment: A Synthesis of Structural Risks

A thorough understanding of the potential hazards is the foundation of safe laboratory practice. The chemical structure of 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone presents a combination of risks that must be addressed.

• Chlorinated Aromatic Compounds: These compounds can be toxic and may be absorbed through the skin.[2] It is prudent to treat them as potential carcinogens and handle them with appropriate protective measures to minimize exposure.[2]

• Pyridine and its Derivatives: Pyridine is a flammable and toxic liquid with a pungent odor.[3][4] Exposure can lead to skin and respiratory irritation, and symptoms may include dizziness, headache, and nausea.[3] It is also considered a potential carcinogen.[3]

• Aromatic Ketones: While generally less toxic than other functional groups, ketones can be flammable and act as irritants.[5][6] Inhalation of vapors should be avoided, as high concentrations can cause drowsiness and dizziness.

Given these combined risks, 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone should be handled as a hazardous compound.[7]

Personal Protective Equipment (PPE): Your First Line of Defense

The appropriate selection and use of PPE are non-negotiable when handling this compound. A comprehensive PPE strategy is detailed below.

PPE Component	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., butyl rubber, Viton®).[2] Nitrile gloves may also be suitable for incidental contact but should be changed immediately upon contamination.[3]	To prevent skin contact and absorption of the chlorinated aromatic and pyridine moieties.[2][3]
Eye and Face Protection	Chemical splash goggles are mandatory.[2] A face shield should be worn in conjunction with goggles when there is a risk of splashing.[2][8]	To protect the eyes from splashes and airborne particles of the compound.[8]
Body Protection	A fully buttoned lab coat is the minimum requirement.[2] For operations with a higher risk of splashes, a chemical-resistant apron or coveralls should be worn.[2][8]	To prevent contamination of personal clothing and skin.[2]
Respiratory Protection	All handling of the solid compound and its solutions must be conducted in a certified chemical fume hood.[3][9]	To prevent the inhalation of harmful vapors and fine particles.[3][9]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for minimizing risk and ensuring the integrity of the compound.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4][10] The container should be tightly sealed to prevent exposure to moisture, which can lead to H/D exchange and compromise isotopic purity.[1][11] For long-term stability, refrigeration at 2-8°C is recommended.[12]

Handling and Experimental Workflow

The following diagram outlines the standard procedure for handling 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone in a laboratory setting.

Caption: Standard Laboratory Workflow for Handling 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

• Minor Spill: For a small spill contained within the fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.[13][14]

• Major Spill: In the case of a large spill, evacuate the area immediately and contact your institution's environmental health and safety (EHS) office.[14][15]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[4][16] Remove contaminated clothing.[16] Seek medical attention.[4]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4][16] Seek immediate medical attention.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[17]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[18] Seek immediate medical attention.[18]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is essential for environmental protection and regulatory compliance.

• Waste Segregation: Due to the presence of a chlorinated aromatic ring, all waste containing 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone must be disposed of as halogenated organic waste.[9][19] This waste stream should be kept separate from non-halogenated waste.[20]

• Container Labeling: Waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name of the contents.[19][21]

• Disposal Procedure: Follow your institution's guidelines for the disposal of hazardous chemical waste. Do not pour any waste down the drain.[9]

The following diagram illustrates the decision-making process for waste segregation.

Caption: Waste Segregation Decision Tree.

By adhering to these comprehensive guidelines, researchers can confidently and safely handle 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone, ensuring both personal safety and the integrity of their scientific endeavors.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
• BenchChem. (2025, November).
• Pyridine - SAFETY D
• Penta. (2024, November 26).
• Jubilant Ingrevia. JLSNV-2 (ALKYL PYRIDINE DERIVATIVES)
• BenchChem. (2025).
• Science Ready. Safe Handing & Disposal of Organic Substances – HSC Chemistry.
• Braun Research Group.
• SYNMR. (2023, June 1). Role of Deuterated Solvents in Isotopic Labeling for Chemical Research.
• PYRIDINE.
• Cornell EHS. 7.2 Organic Solvents.
• U.S. Environmental Protection Agency.
• BenchChem. (2025). Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions.
• Apollo Scientific. Chemical Storage in Research Labs: Safety & Compliance.
• Campus Operations.
• Clearsynth. 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone.
• New Jersey Department of Health. HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE.
• Environment, Health and Safety, University of Texas at Austin. Appendix I - Hazards Of Functional Groups.
• Environmental Health and Safety, Florida State University. Chemical Emergencies, Exposures, and Spills.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Centers for Disease Control and Prevention. First Aid Procedures for Chemical Hazards.
• Pyridine Standard Oper
• Labinsights. (2025, February 19).
• GOV.UK. (2015, October 15). Pyridine: incident management.
• Fisher Scientific. (2012, April 30).
• Environmental Health & Safety Services, University of Texas at Austin. Personal Protective Equipment.
• Key Organics. (2019, February 20).
• Santa Cruz Biotechnology, Inc. 2-(3-Chlorophenyl)-1-(3-pyridinyl-d4)-1-ethanone.
• American Chemistry Council. Protective Equipment.
• Synerzine. (2018, June 22). Ethanone, 1-(3-pyridinyl)-.
• Pharmaffiliates. CAS No : 31251-55-5 | Product Name : 2-(3-Chlorophenyl)-1-(3-pyridinyl)-1-ethanone.
• ChemicalBook. (2023, April 23). 2-(3-CHLOROPHENYL)-1-(3-PYRIDINYL)-1-ETHANONE | 31251-55-5.
• Comprehensive Guide to PPE in the Chemical Industry. (2024, May 16).
• New Jersey Department of Health and Senior Services. Common Name: DIETHYL KETONE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLAC.
• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Ketones and Aldehydes.
• TCI Chemicals. (2025, May 7).
• Santa Cruz Biotechnology, Inc. 2-(3-Chlorophenyl)-1-(3-pyridinyl)-1-ethanone | CAS 31251-55-5.
• ResearchGate. (2025, August 7). Neurotoxic interactions of industrially used ketones | Request PDF.
• Sigma-Aldrich. (2024, September 7).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 4. thermofishersci.in [thermofishersci.in]
• 5. Appendix I - Hazards Of Functional Groups | Environment, Health and Safety [ehs.cornell.edu]
• 6. nj.gov [nj.gov]
• 7. clearsynth.com [clearsynth.com]
• 8. Comprehensive Guide to PPE in the Chemical Industry – China One Stop PPE Supplier [gonowsafety.com]
• 9. scienceready.com.au [scienceready.com.au]
• 10. apolloscientific.co.uk [apolloscientific.co.uk]
• 11. synmr.in [synmr.in]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. pentachemicals.eu [pentachemicals.eu]
• 14. nj.gov [nj.gov]
• 15. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 16. safety.fsu.edu [safety.fsu.edu]
• 17. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 18. synerzine.com [synerzine.com]
• 19. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 20. 7.2 Organic Solvents [ehs.cornell.edu]
• 21. campusoperations.temple.edu [campusoperations.temple.edu]